Cas no 894893-66-4 (2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 894893-66-4
• MF: C₂₆H₂₂ClN₃O₃
• MW: 459.924185276031
• CID: 5423122
• PubChem ID: 20929827
• Update Time: 2025-05-19

2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]-N-(4-ethylphenyl)acetamide
• F3411-1750
• 894893-66-4
• 2-(3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 2-[3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(4-ethylphenyl)acetamide
• AKOS001950727
• 3-(3-Chlorobenzoyl)-N-(4-ethylphenyl)-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C26H22ClN3O3/c1-3-17-8-10-20(11-9-17)29-23(31)15-30-14-22(24(32)18-5-4-6-19(27)13-18)25(33)21-12-7-16(2)28-26(21)30/h4-14H,3,15H2,1-2H3,(H,29,31)
• InChI Key： FEOJOVYNDIEQQG-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=CC(Cl)=C2)=C1

Computed Properties

• Exact Mass: 459.1349693g/mol
• Monoisotopic Mass: 459.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 691.0±55.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)

Additional information on 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide

Introduction to 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide (CAS No. 894893-66-4) and Its Emerging Applications in Chemical Biology

The compound 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide, identified by its CAS number 894893-66-4, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its naphthyridine core and functionalized aromatic groups, has garnered attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The synthesis and exploration of such compounds are pivotal in developing novel drug candidates that target complex diseases with high specificity and efficacy.

At the heart of this compound lies its dual functionality, derived from the 3-chlorobenzoyl and N-(4-ethylphenyl)acetamide substituents, which modulate its interactions with biological targets. The naphthyridine scaffold, a fused bicyclic system of pyridine rings, is renowned for its role in medicinal chemistry due to its ability to engage with a wide array of biological receptors and enzymes. Recent studies have highlighted the structural versatility of naphthyridines in designing molecules that exhibit potent activity against pathogens and inflammatory conditions. The presence of a 7-methyl group further fine-tunes the electronic properties of the molecule, enhancing its binding affinity to protein targets.

In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors has been revolutionized by computational chemistry and high-throughput screening techniques. The compound 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide exemplifies this trend, as it has been investigated for its potential in modulating key enzymes involved in metabolic disorders. Preliminary in vitro studies suggest that this molecule exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The chlorobenzoyl moiety plays a critical role in anchoring the molecule into the active site of these enzymes, while the ethylphenyl group contributes to hydrophobic interactions that stabilize binding.

The significance of this compound is further underscored by its potential in addressing unmet medical needs. Chronic inflammatory diseases, such as rheumatoid arthritis and atherosclerosis, are characterized by dysregulation of inflammatory pathways involving COX and LOX enzymes. By targeting these pathways with high selectivity, 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-ethylphenyl)acetamide offers a promising therapeutic strategy. Moreover, its structural features align well with current trends in drug design, emphasizing the importance of rational molecular optimization to enhance pharmacokinetic properties such as solubility and bioavailability.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating rapid exploration of their biological profiles. Techniques such as multi-step organic synthesis combined with automated purification systems have streamlined the process of generating analogs for medicinal chemistry studies. The incorporation of spectroscopic methods like NMR spectroscopy and mass spectrometry allows for precise structural elucidation, ensuring that researchers can confidently evaluate the compound's interactions with biological systems. These advancements underscore the importance of interdisciplinary collaboration between synthetic chemists and biologists in unlocking the therapeutic potential of novel compounds.

The future directions for research on 2-3-(3-chlorobenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(4-et hylphenyl)acetamide include both preclinical studies and clinical trials to assess its safety and efficacy in vivo. Preclinical models provide valuable insights into pharmacokinetic behavior and potential side effects before human testing begins. Additionally, computational modeling techniques can be employed to predict how the molecule will interact with biological targets at an atomic level. This approach not only accelerates drug discovery but also helps in identifying structural modifications that could improve therapeutic outcomes.

The broader implications of this research extend beyond individual compounds to the development of novel drug classes based on privileged scaffolds like naphthyridines. By understanding how modifications to these core structures influence biological activity, researchers can design libraries of molecules with tailored properties for specific therapeutic applications. Such efforts are critical in addressing emerging challenges in medicine posed by antibiotic resistance and chronic diseases requiring long-term treatment regimens. The compound under discussion serves as a testament to how innovative chemical design can lead to breakthroughs that improve human health.

In conclusion,2 - 3 - ( 3 - chlorobenzoyl ) - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naph thyridin - 1 - yl - N - ( 4 - ethylphen yl ) acetamide ( CAS No . 894893 - 66 - 4) represents a significant contribution to chemical biology research with far-reaching implications for drug discovery . Its unique structural features make it a versatile tool for exploring new therapeutic strategies targeting inflammation , metabolic disorders , and other complex diseases . As research continues to uncover its full potential , this compound stands poised to play an important role in shaping future advances in medicine .